Cas no 2138219-27-7 (7-cyclopropyl-5-methylpyrazolo1,5-apyrimidine-3-carbonitrile)

• Product Name: 7-cyclopropyl-5-methylpyrazolo1,5-apyrimidine-3-carbonitrile
• CAS No: 2138219-27-7
• MF: C₁₁H₁₀N₄
• MW: 198.22390127182
• CID: 6234642
• PubChem ID: 165716943
• Update Time: 2025-07-18

7-cyclopropyl-5-methylpyrazolo1,5-apyrimidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 7-cyclopropyl-5-methylpyrazolo1,5-apyrimidine-3-carbonitrile
• EN300-1130484
• 7-cyclopropyl-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile
• 2138219-27-7

• Inchi： 1S/C11H10N4/c1-7-4-10(8-2-3-8)15-11(14-7)9(5-12)6-13-15/h4,6,8H,2-3H2,1H3
• InChI Key： LPYFYYSTLGWINF-UHFFFAOYSA-N
• SMILES： N12C(=C(C#N)C=N1)N=C(C)C=C2C1CC1

Computed Properties

• Exact Mass: 198.090546336g/mol
• Monoisotopic Mass: 198.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 54Ų

Additional information on 7-cyclopropyl-5-methylpyrazolo1,5-apyrimidine-3-carbonitrile

Comprehensive Analysis of 7-Cyclopropyl-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile (CAS No. 2138219-27-7)

The compound 7-cyclopropyl-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile (CAS No. 2138219-27-7) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical research. This heterocyclic molecule, featuring a pyrazolo[1,5-a]pyrimidine core, is part of a growing class of nitrogen-rich scaffolds that are pivotal in drug discovery. Researchers are particularly interested in its carbonitrile functional group, which enhances reactivity and offers versatile synthetic pathways for further derivatization.

In the context of current trends, the demand for small molecule inhibitors and kinase-targeted therapies has surged, with compounds like 7-cyclopropyl-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile being explored for their potential in modulating enzymatic activity. Its cyclopropyl substituent is noteworthy, as this moiety is often associated with improved metabolic stability and bioavailability—a critical factor in the development of next-generation therapeutics. These attributes align with the industry's focus on precision medicine and personalized treatment strategies.

From a synthetic chemistry perspective, the compound's pyrimidine ring system is highly amenable to modifications, making it a valuable intermediate for constructing libraries of bioactive molecules. Recent publications highlight its utility in fragment-based drug design, where its rigid yet tunable structure serves as a foundation for optimizing ligand-receptor interactions. Additionally, the incorporation of a methyl group at the 5-position introduces steric effects that can fine-tune binding affinity, a feature increasingly sought after in structure-activity relationship (SAR) studies.

The rise of AI-driven drug discovery platforms has further amplified interest in such compounds. Computational models frequently identify 7-cyclopropyl-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile as a promising candidate due to its balanced lipophilicity and hydrogen-bonding capacity. These properties are essential for overcoming challenges like blood-brain barrier penetration or off-target effects, topics frequently searched by professionals in the field.

Environmental and regulatory considerations also play a role in its appeal. Unlike many high-risk intermediates, this compound exhibits favorable green chemistry metrics, including minimal toxicity profiles and compatibility with sustainable synthesis protocols. This aligns with global initiatives to reduce the environmental footprint of pharmaceutical manufacturing, a hot topic among ESG (Environmental, Social, and Governance)-focused investors.

In summary, 7-cyclopropyl-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile represents a convergence of innovation and practicality. Its structural versatility, combined with emerging applications in targeted therapy and computational chemistry, positions it as a compound of enduring relevance. As research continues to unravel its full potential, it is poised to remain a focal point in both academic and industrial settings.